Cas no 2361676-53-9 (1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride)

• Product Name: 1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride
• CAS No: 2361676-53-9
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 6202821
• PubChem ID: 145867165
• Update Time: 2025-05-23

1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2361676-53-9
• EN300-7434854
• 1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
• 1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride
• Z3772311240

• Inchi： 1S/C7H11NO2.ClH/c9-6-3-7(10-4-6)1-2-8-5-7;/h8H,1-5H2;1H
• InChI Key： KFNRTHMSLZJIIH-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC21CNCC2)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride

Comprehensive Overview of 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride (CAS No. 2361676-53-9)

1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride is a specialized heterocyclic compound with a unique spirocyclic structure, combining both oxygen and nitrogen atoms in its framework. This compound, identified by CAS No. 2361676-53-9, has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The spirocyclic scaffold is particularly valued for its three-dimensional rigidity, which can enhance binding affinity and selectivity in biological targets.

In recent years, the demand for spirocyclic compounds like 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride has surged, driven by their versatility in medicinal chemistry. Researchers are increasingly exploring such structures for their ability to modulate protein-protein interactions and target challenging biological pathways. The incorporation of both oxygen and nitrogen heteroatoms in the ring system further expands its utility, enabling diverse functionalization and optimization for specific applications.

One of the key advantages of 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride lies in its potential as a building block for novel therapeutics. Its spiro[4.4]nonane core offers a unique conformational profile, which can be leveraged to design molecules with improved pharmacokinetic properties. This has led to its exploration in areas such as central nervous system (CNS) disorders, inflammation, and metabolic diseases, where traditional linear scaffolds often fall short.

The synthesis of 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride typically involves multi-step organic transformations, including cyclization and salt formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring high purity and yield. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices in the pharmaceutical industry.

From a commercial perspective, 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2361676-53-9 serves as a critical identifier for procurement and regulatory compliance. The compound's stability under standard storage conditions further enhances its practicality for laboratory use.

Looking ahead, the role of spirocyclic compounds in drug discovery is expected to expand, with 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride poised to play a pivotal role. Its structural features align with contemporary trends in fragment-based drug design and covalent inhibitor development, making it a valuable tool for addressing unmet medical needs. As research continues, this compound may emerge as a cornerstone in the development of next-generation therapeutics.